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Compound of Interest

Compound Name: Homologous recombination-IN-1
Cat. No.: B15607480
Get Quote
\ J

For researchers, scientists, and drug development professionals utilizing Homologous
Recombination-IN-1 (CAS No. 391885-8), adherence to proper disposal and safety protocols
is paramount to ensure a safe laboratory environment and regulatory compliance. This
document provides a comprehensive, step-by-step guide for the safe handling and disposal of
this compound.

Chemical and Safety Data

Homologous Recombination-IN-1 is a small molecule inhibitor used in laboratory research.
According to its Safety Data Sheet (SDS), it is not classified as a hazardous substance;
however, standard laboratory precautions should always be observed.[1]
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Property Value Source
CAS Number 391889-85-3 [1]
Molecular Formula C28H24CIN303 [1]
Molecular Weight 485.96 g/mol [1]
o Not a hazardous substance or
Hazard Classification ] [1]
mixture

] ) Strong acids/alkalis, strong
Incompatible Materials o ) [1]
oxidizing/reducing agents

- Under fire conditions, may emit
Hazardous Decomposition ) [1]
toxic fumes

Experimental Protocol: Proper Disposal of
Homologous Recombination-IN-1

The following step-by-step procedure outlines the recommended method for the disposal of
Homologous Recombination-IN-1 in various forms. This protocol is based on information
from the product's Safety Data Sheet and general laboratory best practices.

Personnel Protective Equipment (PPE) Requirements: Before beginning any disposal
procedures, ensure you are wearing the following PPE:

o Safety glasses or goggles

o Standard laboratory coat

o Chemically resistant gloves (e.g., nitrile)

Disposal of Solid (Neat) Compound:

o Collection: Carefully collect any waste solid material. Avoid creating dust.

» Containerization: Place the solid waste into a clearly labeled, sealed container designated for
non-hazardous chemical waste.
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e Labeling: The label should include the chemical name ("Homologous Recombination-IN-
1"), CAS number (391889-85-3), and the date.

» Storage: Store the waste container in a designated, secure area away from incompatible
materials.[1]

» Final Disposal: Arrange for pickup and disposal by your institution's environmental health and
safety (EHS) office or a licensed chemical waste disposal contractor, following all local,
regional, and national regulations.

Disposal of Solutions (e.g., in DMSO or other solvents):

o Waste Stream ldentification: Determine the appropriate waste stream. Since Homologous
Recombination-IN-1 is not classified as hazardous, the solvent will likely determine the
waste category. For example, if dissolved in a flammable solvent like DMSO, it should be
treated as flammable liquid waste.

o Collection: Pour the waste solution into a designated, compatible, and properly vented waste
container. Do not mix with incompatible waste streams.[1]

o Container Labeling: Clearly label the waste container with the full chemical names of all
contents (e.g., "Homologous Recombination-IN-1 in DMSQO") and their approximate
concentrations.

o Storage and Disposal: Store and dispose of the liquid waste container according to your
institution's procedures for the specific solvent waste category.

Disposal of Contaminated Labware (e.g., pipette tips, tubes, gloves):
e Segregation: Segregate contaminated disposable labware from regular trash.

o Decontamination: While the compound is not classified as hazardous, it is good practice to
decontaminate surfaces and equipment by scrubbing with alcohol.[1]

o Collection: Place all contaminated items into a designated waste bag or container for
chemical waste.
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» Disposal: Dispose of the container as non-hazardous chemical waste through your
institution's EHS office.

Spill Management Protocol
In the event of a spill, follow these procedures:

o Ensure Safety: Evacuate personnel from the immediate area if necessary and ensure
adequate ventilation.[1]

o Containment: Prevent further leakage or spillage. Keep the product away from drains or
water courses.[1]

o Absorption: For liquid spills, absorb the solution with an inert, finely-powdered liquid-binding
material such as diatomite, universal binders, or vermiculite.[1]

o Collection: Carefully sweep or scoop up the absorbed material and place it into a designated
container for chemical waste.

o Decontamination: Decontaminate the spill area and any affected equipment by scrubbing
with alcohol.[1]

» Disposal: Dispose of all contaminated materials, including PPE, as chemical waste
according to the procedures outlined above.

Diagram of Disposal Workflow
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Caption: Disposal workflow for Homologous Recombination-IN-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Disposal Procedures for
Homologous Recombination-IN-1]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15607480/docs#essential-safety-and-disposal-
procedures-for-nomologous-recombination-in-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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